Cas no 2409-52-1 (2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester)

• Product Name: 2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester
• CAS No: 2409-52-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD00059230
• CID: 275184
• PubChem ID: 87571583
• Update Time: 2025-11-01

2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-methylenesuccinate
• Diethyl Itaconate (stabilized with TBC)
• Butanedioic acid,2-methylene-, 1,4-diethyl ester
• diethyl 2-methylidenebutanedioate
• 2-methylene succinic acid diethyl ester
• Butanedioic acid,methylene-,diethyl ester
• diethyl ester of itaconic acid
• diethyl methylidenesuccinate
• Ethyl itaconate
• Itaconic Acid Diethyl Ester
• methylene-succinic acid diethyl ester
• Itaconic Acid Diethyl Ester (stabilized with TBC)
• 2-Methylenebutanedioic acid 1,4-diethyl ester
• (Methylene)butanedioic acid diethyl ester
• Diethyl itaconate
• Diethyl methylenesuccinate
• NSC 1794
• NSC 67389
• Butanedioic acid, methylene-, diethyl ester
• QP6YYJ8SBB
• Succinic acid, methylene-, diethyl ester
• ZEFVHSWKYCYFFL-UHFFFAOYSA-N
• Butanedioic acid, 2-methylene-, 1,4-diethyl ester
• Itaconic acid diethyl
• Diethyl 2-methylenesuccinate #
• NSC1794
• DiethylItaconate(stabili
• 27615-38-9
• D91100
• NSC67389
• BCP22464
• CS-0205160
• AS-59420
• SY008237
• ITACONIC ACID, DIETHYL ESTER
• AKOS006227600
• MFCD00059230
• AI3-11186
• CAA40952
• NSC-1794
• CCRIS 9508
• NSC-67389
• FT-0656585
• DTXSID5062390
• I0204
• NS00027557
• 1,4-diethyl 2-methylidenebutanedioate
• 2409-52-1
• SCHEMBL60515
• Butanedioic acid, 2-methylene, diethyl ester
• UNII-QP6YYJ8SBB
• DB-020675
• 2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester

• MDL： MFCD00059230
• Inchi： 1S/C9H14O4/c1-4-12-8(10)6-7(3)9(11)13-5-2/h3-6H2,1-2H3
• InChI Key： ZEFVHSWKYCYFFL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(=C)C(=O)OCC)=O

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Melting Point: 58.5°C
• Boiling Point: 228°C(lit.)
• Flash Point: 108 °C
• Refractive Index: 1.4370 to 1.4400
• PSA: 52.60000
• LogP: 1.05890
• Solubility: Not determined

2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester Security Information

• Safety Instruction： S23; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester

Introduction to 2-Methylene-butanedioic acid 1,4-diethyl ester (CAS No. 2409-52-1)

2-Methylene-butanedioic acid 1,4-diethyl ester, with the chemical formula C₈H₁₂O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative is recognized for its versatile applications in synthetic chemistry and as a precursor in the development of various bioactive molecules. The compound's unique structural features, including its methylene bridge and diester functionality, make it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 2409-52-1 provides a unique identifier for this chemical, ensuring precise classification and referencing in scientific literature and industrial applications. This numbering system is crucial for maintaining consistency across global databases and research collaborations, facilitating accurate tracking of chemical substances throughout their lifecycle.

2-Methylene-butanedioic acid 1,4-diethyl ester has garnered attention in recent years due to its role in the synthesis of advanced materials and pharmaceuticals. Its molecular structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the presence of both ester groups provides opportunities for further functionalization, making it a versatile building block in organic synthesis.

In the realm of pharmaceutical research, this compound has been explored as a potential precursor for drugs targeting various therapeutic areas. Its structural motif is reminiscent of naturally occurring compounds that exhibit biological activity, prompting investigations into its pharmacological properties. Researchers have been particularly interested in its potential as an intermediate in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs) and other therapeutic molecules.

Recent studies have highlighted the compound's utility in the development of novel polymers and specialty chemicals. The methylene group and diester functionality contribute to its reactivity, allowing it to participate in polymerization reactions that yield high-performance materials. These materials find applications in industries ranging from aerospace to electronics, where lightweight and durable components are essential.

The synthesis of 2-Methylene-butanedioic acid 1,4-diethyl ester typically involves multi-step organic reactions, often starting from readily available precursors such as ethyl acetoacetate. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and minimize environmental impact. These advancements reflect the growing emphasis on sustainable practices in chemical manufacturing.

One notable application of this compound is in the field of agrochemicals. Derivatives of 2-Methylene-butanedioic acid 1,4-diethyl ester have been investigated for their potential as plant growth regulators or pest control agents. The ability to modify its structure allows researchers to fine-tune its biological activity, making it a promising candidate for developing next-generation agrochemicals that are more effective and environmentally friendly.

The compound's role in drug discovery extends beyond simple intermediates. It has been incorporated into libraries of molecules designed for high-throughput screening (HTS) to identify novel bioactive compounds. Its structural features provide a scaffold that can be modified to explore different pharmacophores, accelerating the drug discovery process.

In conclusion,2-Methylene-butanadioic acid 1,4-diethyl ester (CAS No. 2409-52-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural properties make it a valuable tool in synthetic chemistry, pharmaceutical research, polymer science, and agrochemical development. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.